ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate

• Molecular Formula: C20H18BrNO4S2
• Molecular Weight: 480.4 g/mol
• IUPAC Name: ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C20H18BrNO4S2/c1-3-25-13-7-5-12(6-8-13)22-19-17(20(24)26-4-2)18(23)15(28-19)11-14-9-10-16(21)27-14/h5-11,22H,3-4H2,1-2H3/b15-11-
• InChI Key: NOWCJJRJUPWGDW-PTNGSMBKSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC2=C(C(=O)/C(=C/C3=CC=C(S3)Br)/S2)C(=O)OCC
• SMILES: CCOC1=CC=C(C=C1)NC2=C(C(=O)C(=CC3=CC=C(S3)Br)S2)C(=O)OCC

Description

Ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl (ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate is not fully understood. However, it has been suggested that this compound may function by inhibiting the growth of bacterial and fungal cells by interfering with their metabolic pathways. It has also been suggested that this compound may exhibit anticancer activity by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Ethyl (ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate has been found to have significant biochemical and physiological effects. This compound has been shown to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been found to exhibit antifungal activity against various fungal strains, including Candida albicans and Aspergillus niger. Additionally, this compound has been shown to exhibit anticancer activity against various cancer cell lines, including breast cancer and lung cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl (ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate in lab experiments is its broad spectrum antibacterial, antifungal, and anticancer activities. This compound can be used to study the mechanisms of action of these activities and to develop new drugs with similar activities. However, one of the limitations of using this compound is its potential toxicity to human cells, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of ethyl (ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate. One possible direction is to study the structure-activity relationship of this compound and to develop new derivatives with improved activities and reduced toxicity. Another possible direction is to study the potential applications of this compound as a fluorescent probe for the detection of metal ions. Additionally, this compound can be further studied for its potential use in the development of new drugs for the treatment of bacterial, fungal, and cancer diseases.

Synthesis Methods

Ethyl (ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate can be synthesized using various methods. One of the commonly used methods is the Knoevenagel condensation reaction between 2-(4-ethoxyanilino)-4-oxothiophene-3-carboxaldehyde and 5-bromothiophene-2-carbaldehyde in the presence of ethyl cyanoacetate. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl (ethyl (5Z)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate)-5-[(5-bromothiophen-2-yl)methylidene]-2-(4-ethoxyanilino)-4-oxothiophene-3-carboxylate has been studied for its potential applications in scientific research. This compound has been found to exhibit antibacterial, antifungal, and anticancer activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.